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Compound of Interest

Compound Name: 8-Dodecenyl acetate, (8E)-

Cat. No.: B110282 Get Quote

For Researchers, Scientists, and Drug Development Professionals

(8E)-8-Dodecenyl acetate, a key component in the sex pheromone of several lepidopteran

species, including the Oriental fruit moth (Grapholita molesta), is a valuable tool in integrated

pest management strategies. Its use in mating disruption techniques offers a targeted and

environmentally conscious alternative to broad-spectrum insecticides. Understanding the

environmental fate and degradation of this semiochemical is paramount for assessing its

ecological impact and ensuring its sustainable application. This technical guide provides an in-

depth overview of the abiotic and biotic degradation pathways of (8E)-8-dodecenyl acetate,

supported by detailed experimental protocols and data presented for clear interpretation.

Abiotic Degradation
Abiotic degradation processes are those that do not involve biological organisms. For (8E)-8-

dodecenyl acetate, the primary abiotic degradation pathways are hydrolysis and photolysis.

Hydrolysis
Hydrolysis is a chemical reaction in which a water molecule breaks one or more chemical

bonds. In the case of (8E)-8-dodecenyl acetate, the ester linkage is susceptible to hydrolysis,

yielding (8E)-8-dodecen-1-ol and acetic acid. This reaction can be influenced by pH and

temperature.

Table 1: Abiotic Degradation Data for (8E)-8-Dodecenyl Acetate
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Degradation
Process

Parameter Value Conditions Reference

Hydrolysis Half-life (t½)
Data not

available
pH 4, 7, 9; 25°C OECD 111

Photolysis
Quantum Yield

(Φ)

Data not

available
Aqueous solution OECD 316

Photolysis Half-life (t½)
Data not

available
Soil surface OECD Guideline

Note: Specific experimental data for (8E)-8-dodecenyl acetate is not readily available in

published literature. The table indicates the standard test guidelines used for such

assessments.

This guideline specifies the methodology to determine the rate of hydrolysis of chemicals in

sterile aqueous buffered solutions at different pH values (typically 4, 7, and 9) and

temperatures.[1][2][3][4]

Test Substance Preparation: A stock solution of (8E)-8-dodecenyl acetate is prepared in a

water-miscible, low-volatility solvent.

Test Solutions: The stock solution is added to sterile aqueous buffer solutions of pH 4, 7, and

9 to a final concentration that is less than half the saturation concentration.

Incubation: The test solutions are maintained at a constant temperature (e.g., 25°C) in the

dark to prevent photolysis.

Sampling: Aliquots are taken at appropriate time intervals.

Analysis: The concentration of (8E)-8-dodecenyl acetate and any potential hydrolysis

products (e.g., (8E)-8-dodecen-1-ol) are determined using a suitable analytical method, such

as gas chromatography-mass spectrometry (GC-MS).

Data Analysis: The rate constant and half-life of hydrolysis are calculated for each pH.

Photolysis
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Photolysis is the degradation of a molecule by light. (8E)-8-Dodecenyl acetate, when exposed

to sunlight, particularly UV radiation, can undergo degradation. The rate of photolysis is

dependent on the light intensity and the presence of photosensitizing agents in the

environment.

This guideline details the procedure for determining the potential for direct phototransformation

of a chemical in water.

Test Solution Preparation: A solution of (8E)-8-dodecenyl acetate in purified, air-saturated

water is prepared.

Light Source: The solution is exposed to a controlled, artificial light source that simulates

natural sunlight (e.g., a xenon arc lamp).

Incubation: The test is conducted at a constant temperature. Dark controls are run in parallel

to account for any non-photolytic degradation.

Sampling and Analysis: Samples are collected at various time points and analyzed for the

concentration of the parent compound.

Quantum Yield Calculation: The data is used to calculate the quantum yield, which is the

efficiency of the photochemical process.

Biotic Degradation
Biotic degradation, or biodegradation, is the breakdown of organic matter by microorganisms.

This is the primary mechanism for the environmental dissipation of (8E)-8-dodecenyl acetate.

Table 2: Biotic Degradation Data for (8E)-8-Dodecenyl Acetate

Environment Parameter Value Conditions Reference

Soil Half-life (t½)
Data not

available
Aerobic, 20°C OECD 307

Aquatic Half-life (t½)
Data not

available

Aerobic,

water/sediment
OECD 308
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Note: While specific half-life data for (8E)-8-dodecenyl acetate is scarce, straight-chain

lepidopteran pheromones are generally considered to be readily biodegradable.[5]

Soil Biodegradation
In the soil environment, a diverse community of microorganisms can utilize (8E)-8-dodecenyl

acetate as a carbon source. The degradation process is expected to proceed via hydrolysis of

the ester bond to form (8E)-8-dodecen-1-ol and acetic acid, both of which are readily

biodegradable. The alcohol can be further oxidized to the corresponding aldehyde and

carboxylic acid, which then enters the beta-oxidation pathway.

This guideline outlines the methodology for assessing the rate and route of degradation of a

chemical in soil under aerobic and anaerobic conditions.[6][7][8][9][10]

Soil Selection: Representative agricultural soils are collected and characterized.

Test Substance Application: Radiolabeled (e.g., ¹⁴C) (8E)-8-dodecenyl acetate is applied to

the soil samples to facilitate the tracking of its degradation and the formation of metabolites.

Incubation: The treated soil is incubated under controlled temperature, moisture, and lighting

conditions (typically in the dark). For aerobic studies, a continuous flow of air is maintained.

For anaerobic studies, the soil is flooded and purged with an inert gas.

Analysis: At various time intervals, soil samples are extracted and analyzed using techniques

like high-performance liquid chromatography (HPLC) with radiometric detection and GC-MS

to identify and quantify the parent compound and its transformation products. Volatile

products, such as ¹⁴CO₂, are trapped and quantified.

Data Analysis: Degradation rates (DT₅₀ and DT₉₀ - time for 50% and 90% dissipation) are

calculated.

Aquatic Biodegradation
In aquatic environments, microorganisms in the water column and sediment contribute to the

degradation of (8E)-8-dodecenyl acetate. The degradation pathway is expected to be similar to

that in soil, initiated by hydrolysis of the ester linkage.
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This guideline provides a method to assess the degradation of a chemical in a water-sediment

system.

System Setup: Intact water-sediment cores are collected from natural water bodies.

Test Substance Application: Radiolabeled (8E)-8-dodecenyl acetate is applied to the water

phase.

Incubation: The systems are incubated in the dark at a controlled temperature. Aerobic

conditions are maintained in the overlying water, while anaerobic conditions typically develop

in the sediment.

Sampling and Analysis: At specified intervals, the water and sediment phases are separated

and analyzed for the parent compound and its degradation products.

Data Analysis: The rate of degradation in the total system and the partitioning between water

and sediment are determined.

Degradation Pathways and Experimental Workflows
The following diagrams illustrate the expected degradation pathways of (8E)-8-dodecenyl

acetate and a typical experimental workflow for its environmental fate assessment.
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Caption: Proposed biotic degradation pathway of (8E)-8-dodecenyl acetate.
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Caption: Experimental workflow for environmental fate assessment.

Conclusion
(8E)-8-Dodecenyl acetate, as a straight-chain lepidopteran pheromone, is anticipated to

undergo rapid degradation in the environment through a combination of abiotic and biotic

processes. The primary degradation pathway involves hydrolysis of the ester bond to form

(8E)-8-dodecen-1-ol and acetic acid, which are then readily mineralized by microorganisms.

While specific quantitative data for this compound are limited in the public domain, the

established OECD guidelines provide robust frameworks for determining its environmental half-

life and degradation products. Further research to generate specific data for (8E)-8-dodecenyl
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acetate would be beneficial for refining environmental risk assessments and promoting the

continued sustainable use of this important pest management tool.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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